Cas no 1355247-19-6 (N-Cyclopropyl 2-bromo-6-fluorobenzylamine)

• Product Name: N-Cyclopropyl 2-bromo-6-fluorobenzylamine
• CAS No: 1355247-19-6
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• MDL: MFCD21333065
• CID: 2771409
• PubChem ID: 70699641
• Update Time: 2025-08-04

N-Cyclopropyl 2-bromo-6-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• N-[(2-bromo-6-fluorophenyl)methyl]cyclopropanamine
• N-Cyclopropyl 2-bromo-6-fluorobenzylamine;
• N-Cyclopropyl2-bromo-6-fluorobenzylamine
• MFCD21333065
• SB76999
• BS-25308
• N-Cyclopropyl 2-bromo-6-fluorobenzylamine
• DTXSID00742756
• 1355247-19-6

• MDL： MFCD21333065
• Inchi： 1S/C10H11BrFN/c11-9-2-1-3-10(12)8(9)6-13-7-4-5-7/h1-3,7,13H,4-6H2
• InChI Key： CAPCGISPNVNOBL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CNC1CC1)F

Computed Properties

• Exact Mass: 243.00600
• Monoisotopic Mass: 243.00589Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 284.2±25.0 °C at 760 mmHg
• Flash Point: 125.7±23.2 °C
• PSA: 12.03000
• LogP: 3.23110
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-Cyclopropyl 2-bromo-6-fluorobenzylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines